Cas no 19960-63-5 (Thiazole, 4-(1,1-dimethylethyl)-2-phenyl-)

• Product Name: Thiazole, 4-(1,1-dimethylethyl)-2-phenyl-
• CAS No: 19960-63-5
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 1393426
• PubChem ID: 608825
• Update Time: 2025-04-20

Thiazole, 4-(1,1-dimethylethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(1,1-dimethylethyl)-2-phenyl-
• 2-Phenyl-4-tert-butylthiazole
• 4-tert-Butyl-2-phenylthiazole
• 4-tert-Butyl-2-phenyl-1,3-thiazole #
• 19960-63-5
• SCHEMBL10025209
• 4-tert-Butyl-2-phenyl-1,3-thiazole
• ONZGPCUGXQHYAI-UHFFFAOYSA-N

• Inchi： 1S/C13H15NS/c1-13(2,3)11-9-15-12(14-11)10-7-5-4-6-8-10/h4-9H,1-3H3
• InChI Key： ONZGPCUGXQHYAI-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 217.09265
• Monoisotopic Mass: 217.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles